2-(Morpholinosulfonyl)benzoyl chloride

• Molecular Formula: C11H12ClNO4S
• Molecular Weight: 289.74 g/mol
• IUPAC Name: 2-morpholin-4-ylsulfonylbenzoyl chloride
• InChI: InChI=1S/C11H12ClNO4S/c12-11(14)9-3-1-2-4-10(9)18(15,16)13-5-7-17-8-6-13/h1-4H,5-8H2
• InChI Key: XZWZHVBCLYWAJB-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1S(=O)(=O)C2=CC=CC=C2C(=O)Cl

Description

2-(Morpholinosulfonyl)benzoyl chloride is a useful research compound. Its molecular formula is C11H12ClNO4S and its molecular weight is 289.74 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a slurry of 2-(morpholinosulfonyl)benzoic acid (327 mg, 1.21 mmol) in dichloromethane (11 mL) was added thionyl chloride (0.220 mL, 3.01 mmol). The reaction was heated at 60° C. for 1 hour, after which LCMS analysis (sodium methoxide solution, 25% in methanol) revealed reaction completion. The reaction was concentrated to afford 2-(morpholinosulfonyl)benzoyl chloride (0.397 g, 1.37 mmol) as a viscous yellow residue and this was used in the next step without further purification.